![molecular formula C10H5BrCl2N2 B1475590 4-Bromo-6-(3,4-dichlorophenyl)pyrimidine CAS No. 1600415-42-6](/img/structure/B1475590.png)
4-Bromo-6-(3,4-dichlorophenyl)pyrimidine
Overview
Description
“4-Bromo-6-(3,4-dichlorophenyl)pyrimidine” is a chemical compound with the molecular formula C10H5BrCl2N2 and a molecular weight of 303.97 g/mol . It is a pyrimidine derivative, which is a class of compounds that are widely used in medicinal chemistry due to their diverse biological activities .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, pyrimidine derivatives can be synthesized using various methods. For example, one method involves the reaction of chalcone with guanidine hydrochloride . Another method involves the use of organolithium reagents . The specific synthesis method would depend on the desired substituents on the pyrimidine ring.Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring substituted with a bromine atom at the 4-position and a 3,4-dichlorophenyl group at the 6-position .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 303.97 g/mol . Other physical and chemical properties such as melting point, boiling point, density, and solubility were not found in the retrieved information.Scientific Research Applications
Pharmacological Applications
Pyrimidine derivatives, including “4-Bromo-6-(3,4-dichlorophenyl)pyrimidine”, are broadly applied in therapeutic disciplines due to their high degree of structural diversity . They exhibit a wide range of biological activities, including:
- Antimetabolite : They can act as antifolates .
- Anticancer : They have been used in the treatment of myeloid leukemia, breast cancer, and idiopathic pulmonary fibrosis .
- Antimicrobial and Antifungal : They have antimicrobial and antifungal properties.
- Antiparasitic : They have been used in the treatment of parasitic infections .
- Diuretic : They have diuretic properties .
- Antitumor : They have been used in the treatment of tumors .
- Antifilarial : They have been used in the treatment of filarial infections .
- DNA Topoisomerase II Inhibitors : They have been used as DNA topoisomerase II inhibitors .
Synthetic Approaches
“this compound” is a central building block for a wide range of pharmacological applications . It is synthesized using various synthetic approaches . These synthetic methodologies serve molecules with improved druglikeness and ADME-Tox properties .
Biological Activities
A study on a newly synthesized pyrazoline derivative, which shares a similar structure with “this compound”, showed neurotoxic potentials on the AchE activity and MDA level in the brain of alevins in association with behavioral parameters, swimming potential .
Synthesis of Other Compounds
“this compound” can be used as a starting material for the synthesis of other compounds. For example, it can be used in the synthesis of 2,4,6-Tris(4-N-isopropylamidinophenyl)pyrimidine .
Future Directions
While specific future directions for “4-Bromo-6-(3,4-dichlorophenyl)pyrimidine” were not found, there is ongoing research into the synthesis and therapeutic potential of pyrimidine derivatives . This includes the development of new drugs to overcome antimicrobial resistance and the exploration of the diverse therapeutic potentials of heterocyclic compounds .
Mechanism of Action
Target of Action
The primary target of 4-Bromo-6-(3,4-dichlorophenyl)pyrimidine is the Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) . EGFR-TK is a key enzyme involved in the regulation of cell growth and proliferation. It plays a crucial role in the development and progression of many types of cancer .
Mode of Action
This compound interacts with EGFR-TK, inhibiting its activity . This inhibition disrupts the signaling pathways regulated by EGFR-TK, leading to a decrease in cell proliferation and growth . The compound’s interaction with EGFR-TK results in significant inhibitory activities .
Biochemical Pathways
The inhibition of EGFR-TK by this compound affects several biochemical pathways. These include pathways involved in cell growth, proliferation, and survival . The disruption of these pathways leads to a decrease in cancer cell growth and proliferation .
Pharmacokinetics
The compound’s ability to inhibit egfr-tk suggests that it may have good bioavailability .
Result of Action
The result of the action of this compound is a decrease in cancer cell growth and proliferation . This is achieved through the inhibition of EGFR-TK and the disruption of the biochemical pathways it regulates .
properties
IUPAC Name |
4-bromo-6-(3,4-dichlorophenyl)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrCl2N2/c11-10-4-9(14-5-15-10)6-1-2-7(12)8(13)3-6/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUJRZHJDHAITSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=NC=N2)Br)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrCl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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